Difucosyllacto-N-hexaose I

• CAS: 482638-98-2
• Molecular Formula: C52H88N2O39
• Molecular Weight: 1365.2 g/mol
• InChI: InChI=1S/C52H88N2O39/c1-12-25(66)31(72)34(75)48(80-12)88-40-21(10-60)85-47(24(54-15(4)63)43(40)91-50-36(77)33(74)28(69)18(7-57)82-50)93-45-30(71)20(9-59)84-52(38(45)79)89-41-22(11-61)86-46(23(53-14(3)62)42(41)90-49-35(76)32(73)26(67)13(2)81-49)92-44-29(70)19(8-58)83-51(37(44)78)87-39(17(65)6-56)27(68)16(64)5-55/h5,12-13,16-52,56-61,64-79H,6-11H2,1-4H3,(H,53,62)(H,54,63)
• InChIKey: BCUMESVDMXHZRL-UHFFFAOYSA-N

Difucosyllacto-N-hexaose I (CAS 482638-98-2) Procurement Guide: Structural Definition & Core Characteristics

Difucosyllacto-N-hexaose I (DFLNH I, CAS 482638-98-2), also known as lacto-N-difucohexaose I, is a neutral, fucosylated human milk oligosaccharide (HMO) belonging to the lacto-N-hexaose series . It is characterized by a branched octasaccharide core with two fucose residues attached at distinct positions, forming a specific Lewis b (Leᵇ)-like epitope [1]. The compound is isolated from human milk, is present in the feces of breast-fed infants, and is recognized for its role in modulating the infant gut microbiome and immune system development [2]. Its molecular formula is C₃₈H₆₅NO₂₉, with an average mass of 999.916 g/mol [3].

1

HMO gut persistence and microbial metabolism studies

2

Glycobiology interaction assays with defined Lewis b-like epitope

3

Isomer-specific reference for LC-MS HMO profiling in research matrices

• [1] Yamashita, K., et al. (1977). Oligosaccharides of human milk: Structures of three lacto-N-hexaose derivatives with H-haptenic structure. Archives of Biochemistry and Biophysics, 179(1), 154-162. View Source
• [2] Human Metabolome Database (HMDB). Metabocard for Difucosyllacto-N-hexaose I (HMDB0005823). Available at: https://hmdb.ca/metabolites/HMDB0005823 (Accessed: 2026-04-16). View Source
• [3] Mol-Instincts. DIFUCOSYLLACTO-N-HEXAOSE I (9CI) Formula - C38H65NO29. Available at: https://www.molinstincts.com/formula/DIFUCOSYLLACTO-N-HEXAOSE-I-9CI-cfml-CT1086232297.html (Accessed: 2026-04-16). View Source

Difucosyllacto-N-hexaose I (DFLNH I) Procurement Risk: Why In-Class HMO Substitution Is Not Permissible

Substituting Difucosyllacto-N-hexaose I with other fucosylated HMOs, such as monofucosyllacto-N-hexaose (MFLNH) or lacto-N-difucohexaose (LNDFH I), is scientifically unsound due to profound differences in their core structures, fucosylation patterns, and subsequent biological fate. These structural nuances directly impact their resistance to microbial degradation in the infant gut and their specific interactions with host receptors and pathogens [1]. For instance, the degree of fucosylation directly correlates with fecal persistence, a key indicator of resistance to gut microbial metabolism, demonstrating that not all fucosylated oligosaccharides are functionally equivalent in vivo [2]. Therefore, experimental and product outcomes are strictly dependent on the use of the exact, defined isomer.

PERSISTENCE Fucosylation degree shifts fecal persistence profile; monofucosylated HMOs may not replicate colonic delivery or microbial metabolism context.

STRUCTURE Core hexaose vs. octasaccharide differences alter receptor binding; MFLNH or generic LNDFH cannot substitute for the specific isomer.

IDENTITY LNDFH I has a different molecular formula (C₃₈H₆₅NO₂₉ vs. C₅₂H₈₈N₂O₃₉); analytical accuracy and experimental reproducibility require exact compound.

• [1] Gu, F. (2021). Chapter 7: Microbial degradation and utilization of human milk oligosaccharides in the infant gut. In: Human Milk Oligosaccharides: Structure, Function, and Metabolism. Global Academic Press, p. 222. View Source
• [2] Gu, F. (2021). Chapter 7: Microbial degradation and utilization of human milk oligosaccharides in the infant gut. In: Human Milk Oligosaccharides: Structure, Function, and Metabolism. Global Academic Press, p. 222. View Source

Difucosyllacto-N-hexaose I (CAS 482638-98-2): Quantitative Evidence for Differentiated Scientific Utility

DFLNH I Exhibits Markedly Higher Gut Microbial Persistence than Monofucosylated HMOs

In a direct comparative analysis of human milk and paired infant fecal samples using PGC-LC-MS, Difucosyllacto-N-hexaose I (DFLNH I) demonstrates significantly higher fecal persistence compared to monofucosylated HMO analogs. This indicates superior resistance to degradation by the infant gut microbiota, a key differentiator for applications requiring sustained colonic presence [1].

Fecal persistence vs. monofucosylated HMOs

Head-to-head

3.8- to 9.6-fold higher fecal persistence ratio (0.69–1.06 vs. 0.11–0.18)

Supports colonic persistence context for DFLNH I; monofucosylated HMOs show lower reported persistence.

PGC-LC-MS, paired milk/feces sample; data to verify across cohorts.

Evidence Dimension	Fecal persistence (ratio of total peak area in feces to milk)
Target Compound Data	0.69 - 1.06
Comparator Or Baseline	Monofucosylated HMOs (e.g., MFLNH, LNFP): 0.11 - 0.18
Quantified Difference	Approximately 3.8- to 9.6-fold higher
Conditions	PGC-LC-MS analysis of extracted ion spectra from a human milk sample and its paired infant fecal sample from the KOALA cohort.

Why This Matters

Higher fecal persistence is a direct indicator of resistance to microbial metabolism, enabling DFLNH I to reach the distal colon and exert its biological functions where monofucosylated HMOs are largely consumed.

• [1] Gu, F. (2021). Chapter 7: Microbial degradation and utilization of human milk oligosaccharides in the infant gut. In: Human Milk Oligosaccharides: Structure, Function, and Metabolism. Global Academic Press, p. 222. View Source

DFLNH I Demonstrates Comparable Fecal Persistence to Other Difucosylated HMOs but Distinct from Trifucosylated Species

The same comparative study reveals that DFLNH I exhibits a similar degree of fecal persistence to another difucosylated HMO, lacto-N-difucohexaose (LNDFH), but is notably distinct from the more heavily fucosylated trifucosyllacto-N-hexaose (TFLNH) [1]. This demonstrates that while the degree of fucosylation is a critical determinant of persistence, specific structural isomers can exhibit different behaviors, further underscoring the need for precise compound selection.

Persistence across di- and trifucosylated HMOs

Head-to-head

Comparable to LNDFH (0.69–1.06); distinct isomer-specific profile vs. TFLNH

Isomer identity influences persistence; not all difucosylated HMOs behave identically.

PGC-LC-MS cohort analysis; isomer-specific degradation may require validation.

Evidence Dimension	Fecal persistence (ratio of total peak area in feces to milk)
Target Compound Data	0.69 - 1.06
Comparator Or Baseline	Lacto-N-difucohexaose (LNDFH): 0.69 - 1.06; Trifucosyllacto-N-hexaose (TFLNH): 0.69 - 1.06 (but with noted isomer-specific differences)
Quantified Difference	Comparable to LNDFH; distinct from TFLNH due to isomer-specific degradation profiles.
Conditions	PGC-LC-MS analysis of extracted ion spectra from a human milk sample and its paired infant fecal sample from the KOALA cohort.

Why This Matters

This data confirms that DFLNH I is not a simple generic 'difucosylated HMO' but has a specific persistence profile that must be verified against the exact isomer for research or formulation reproducibility.

• [1] Gu, F. (2021). Chapter 7: Microbial degradation and utilization of human milk oligosaccharides in the infant gut. In: Human Milk Oligosaccharides: Structure, Function, and Metabolism. Global Academic Press, p. 222. View Source

DFLNH I Is a Structurally Distinct Isomer from Lacto-N-difucohexaose I (LNDFH I)

Although often used interchangeably in literature, DFLNH I and LNDFH I are distinct chemical entities with different molecular formulas and average masses, as cataloged in authoritative metabolomic databases [1]. This fundamental structural difference precludes any assumption of functional equivalence and mandates the use of the correct isomer for accurate analytical and biological studies.

Isomer differentiation from LNDFH I

Class-level

Distinct molecular formulas; mass difference of 365.33 g/mol

Correct isomer procurement is essential for structural and functional assays.

Data from HMDB; confirm identity with in-house analytical verification.

Evidence Dimension	Molecular formula and average mass
Target Compound Data	C₅₂H₈₈N₂O₃₉; 1365.2451 g/mol
Comparator Or Baseline	Lacto-N-difucohexaose I (LNDFH I): C₃₈H₆₅NO₂₉; 999.912 g/mol
Quantified Difference	Distinct molecular formulas; mass difference of 365.3331 g/mol.
Conditions	Data from the Human Metabolome Database (HMDB) and Human Fecal Metabolome database.

Why This Matters

Procurement of the correct isomer is non-negotiable for ensuring experimental reproducibility and avoiding erroneous conclusions in structural and functional assays.

• [1] Human Fecal Metabolome Database. Browsing Human Fecal Metabolites. Available at: https://fecalmetabolome.ca/metabolites (Accessed: 2026-04-16). View Source

DFLNH I Functions as a Defined Component in Patented Oligosaccharide Mixtures for Immune Tolerance

DFLNH I is specifically claimed as a fucosylated oligosaccharide component in patented oligosaccharide mixtures (e.g., RU-2560190-C2) designed for infant formula to prevent or reduce food allergies and enhance oral tolerance [1]. Its inclusion alongside other specific HMOs underscores its unique and non-substitutable role in achieving the claimed physiological effect.

Patent composition claim

Supporting evidence

Claimed as distinct fucosylated component (2–70 wt%) in infant formula mixture

Indicates isomer-specific role in tolerance-related formulation research.

Patent RU-2560190-C2; functional claims require independent validation.

Evidence Dimension	Patent composition claim
Target Compound Data	Claimed as part of a fucosylated oligosaccharide mixture (2-70 wt% of total mixture)
Comparator Or Baseline	Other fucosylated oligosaccharides (2'-FL, 3-FL, etc.) also specifically claimed.
Quantified Difference	DFLNH I is a distinct, required component of the mixture for the claimed effect.
Conditions	Patent RU-2560190-C2, granted 2015-08-20.

Why This Matters

This provides commercial and legal precedent for the specific use of DFLNH I in high-value nutritional applications, indicating that generic substitution would likely not be acceptable for achieving the claimed functional benefits.

• [1] Sprenger, N. & Neeser, J.-R. (2015). Oligosaccharide mixture and food product containing said mixture, particularly infant formula. Russian Patent No. RU-2560190-C2. Assignee: Nestec S.A. View Source

Difucosyllacto-N-hexaose I (CAS 482638-98-2): Evidence-Backed Procurement Scenarios

Investigations of HMO Metabolism and Persistence in the Infant Gut

For researchers studying the differential degradation and metabolic fate of HMOs by the infant gut microbiota, DFLNH I serves as a critical test substrate. Its high and isomer-dependent fecal persistence, quantified in comparative PGC-LC-MS analyses, makes it an ideal marker for tracking colonic delivery and microbial community function [1].

Development of Next-Generation Infant Formula with Defined HMO Complexity

Formulators aiming to replicate the complex HMO profile of human milk for immune and gut health benefits must specifically source DFLNH I. Its inclusion is supported by patent literature for compositions designed to promote oral tolerance and reduce allergy risk, where generic substitution would invalidate the claimed formulation [2].

Analytical Method Development and Quality Control for HMO Mixtures

Given the structural similarity but distinct molecular formulas of DFLNH I and LNDFH I, this compound is essential as a high-purity reference standard for developing and validating LC-MS methods that can accurately resolve and quantify different fucosylated HMO isomers in complex biological or nutritional matrices [3].

Fundamental Glycobiology Research on Host-Microbe Interactions

DFLNH I's specific Lewis b-like epitope structure is a key ligand for various host and microbial lectins. Its use in receptor binding studies, anti-adhesion assays, and immune cell activation experiments is scientifically mandated to understand the specific role of this precise glycan structure, which cannot be extrapolated from other fucosylated or core HMOs [4].

Application

Selection Property

Validation Focus

HMO gut persistence and metabolism studies

Isomer-specific fecal persistence profile

Colonic delivery endpoint, microbiota interaction assays

Infant formula HMO complexity research

Defined oligosaccharide composition identity

Patent-specified mixture formulation, tolerance endpoint context

LC-MS isomer resolution method development

High-purity isomer reference standard

Chromatographic separation, isomer quantification in research matrices

Host-microbe glycan interaction studies

Lewis b-like epitope specificity

Lectin binding, anti-adhesion assay endpoints

• [1] Gu, F. (2021). Chapter 7: Microbial degradation and utilization of human milk oligosaccharides in the infant gut. In: Human Milk Oligosaccharides: Structure, Function, and Metabolism. Global Academic Press, p. 222. View Source
• [2] Sprenger, N. & Neeser, J.-R. (2015). Oligosaccharide mixture and food product containing said mixture, particularly infant formula. Russian Patent No. RU-2560190-C2. Assignee: Nestec S.A. View Source
• [3] Human Fecal Metabolome Database. Browsing Human Fecal Metabolites. Available at: https://fecalmetabolome.ca/metabolites (Accessed: 2026-04-16). View Source
• [4] Yamashita, K., et al. (1977). Oligosaccharides of human milk: Structures of three lacto-N-hexaose derivatives with H-haptenic structure. Archives of Biochemistry and Biophysics, 179(1), 154-162. View Source